Cas no 1314660-25-7 (1-(3-bromo-2-methylphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-bromo-2-methylphenyl)cyclobutane-1-carbonitrile
• CAS No: 1314660-25-7
• MF: C₁₂H₁₂BrN
• MW: 250.134382247925
• CID: 5894992
• PubChem ID: 129955627
• Update Time: 2025-05-19

1-(3-bromo-2-methylphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-methylphenyl)cyclobutane-1-carbonitrile
• EN300-1913692
• 1314660-25-7

• Inchi： 1S/C12H12BrN/c1-9-10(4-2-5-11(9)13)12(8-14)6-3-7-12/h2,4-5H,3,6-7H2,1H3
• InChI Key： ATGOXUBBSJOCHZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 249.01531g/mol
• Monoisotopic Mass: 249.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(3-bromo-2-methylphenyl)cyclobutane-1-carbonitrile

Professional Introduction to 1-(3-bromo-2-methylphenyl)cyclobutane-1-carbonitrile (CAS No. 1314660-25-7)

1-(3-bromo-2-methylphenyl)cyclobutane-1-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1314660-25-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylcyclobutanes, which are known for their versatile structural motifs and potential biological activities. The presence of both bromine and nitrile functional groups in its molecular structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structural framework of 1-(3-bromo-2-methylphenyl)cyclobutane-1-carbonitrile consists of a cyclobutane ring substituted with a phenyl group at the 1-position, which is further modified by a bromine atom at the 3-position and a methyl group at the 2-position. The nitrile group at the 1-position of the cyclobutane ring introduces polarity and reactivity, making this compound a promising candidate for further functionalization. Such structural features are often exploited in drug design to enhance binding affinity, metabolic stability, and pharmacokinetic properties.

In recent years, there has been a growing interest in arylcyclobutanes as pharmacophores due to their ability to modulate various biological targets. The compound 1-(3-bromo-2-methylphenyl)cyclobutane-1-carbonitrile has been studied for its potential applications in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism. For instance, research has demonstrated that cyclobutane derivatives can interact with key metabolic enzymes such as isocitrate dehydrogenase (IDH) and succinate dehydrogenase (SDH), which are frequently mutated in tumors. The bromine and nitrile substituents provide handles for further derivatization, allowing chemists to fine-tune the electronic and steric properties of the molecule for optimal binding.

Moreover, the nitrile group in 1-(3-bromo-2-methylphenyl)cyclobutane-1-carbonitrile can undergo various chemical transformations, including hydrolysis to form carboxylic acids or reduction to amides. These reactions are crucial in medicinal chemistry for generating diverse analogues with tailored biological activities. The presence of the bromine atom also facilitates cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used to introduce aryl or heteroaryl groups into complex molecular architectures. Such transformations have been instrumental in developing next-generation drug candidates with improved efficacy and reduced toxicity.

Recent advances in computational chemistry have further enhanced the understanding of how 1-(3-bromo-2-methylphenyl)cyclobutane-1-carbonitrile interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to protein pockets involved in cancer-related signaling pathways. By leveraging computational methods, researchers can predict binding affinities and optimize molecular structures before conducting expensive experimental trials. This approach has accelerated the discovery pipeline for novel therapeutics and reduced time-to-market for new drugs.

The synthesis of 1-(3-bromo-2-methylphenyl)cyclobutane-1-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include halogenation of a substituted benzene derivative followed by cycloaddition with a suitable cyclopropyl precursor. The introduction of the nitrile group is typically achieved through cyanation reactions, which can be performed using cyanide salts or transition-metal-catalyzed processes. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly impact downstream applications.

In conclusion, 1-(3-bromo-2-methylphenyl)cyclobutane-1-carbonitrile (CAS No. 1314660-25-7) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, particularly cancer. As research continues to uncover new applications for arylcyclobutanes, compounds like this will play an increasingly important role in drug discovery and development pipelines.